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Compound of Interest

2-Methylmercapto-
Compound Name: .
propionaldehyde

Cat. No.: B1268107

An In-depth Technical Guide to 3-(Methylthio)propanal

Introduction

3-(Methylthio)propanal, also widely known as methional, is an organic sulfur compound with the
chemical formula CaHsOS.[1][2][3] It is a significant flavor component in many foods,
contributing to savory, meaty, and potato-like aromas.[1][4] Methional is formed naturally
through the Strecker degradation of the amino acid methionine, particularly during the cooking
process.[4][5][6] Beyond its role as a flavorant, it serves as a crucial intermediate in the
industrial synthesis of D,L-methionine and its hydroxy analog (MHA), which are essential
supplements in animal feed.[7] This guide provides a comprehensive overview of its chemical
structure, properties, synthesis, biological relevance, and experimental protocols for
researchers and professionals in drug development and chemical sciences.

Chemical Structure and Identification

3-(Methylthio)propanal is an aliphatic aldehyde containing a thioether functional group. Its
structure consists of a propanal backbone with a methylthio group attached to the third carbon.

Caption: Structural formula of 3-(methylthio)propanal.
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Identifier Value

IUPAC Name 3-(Methylsulfanyl)propanal[4]

Synonyms Me-thional, 3-(Methylthio)propionaldehyde, 4-
Thiapentanal[2][8]

CAS Number 3268-49-3[1][2][3]

Molecular Formula CaHsOS[1][2][3]

Molecular Weight 104.17 g/mol [1][2][3][6]

SMILES csccc=0[2][4][5]

InChl Key CLUWOWTHNNBBU-UHFFFAOY SA-N[5]

Physicochemical Properties

3-(Methylthio)propanal is a colorless to amber liquid known for its potent and distinctive odor.[1]
[2] A summary of its key physical and chemical properties is presented below.

Property Value Reference(s)

Appearance Colorless to amber liquid [11[2]
Powerful, pungent, onion and

Odor _ [1][2][8]
meat-like

Boiling Point 165-166 °C [11[5]

Density 1.043 g/mL at 25 °C [1][5]

Refractive Index n20/D 1.483 [1][5]

N Slightly soluble in water;
Solubility ] ] [1][2]
soluble in alcohols and oils

Vapor Pressure 0.53 hPa at 20°C [9]

Flash Point 74 °C 9]
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Synthesis and Biological Pathways
Industrial Synthesis

The primary industrial method for producing 3-(methylthio)propanal is through the Michael
addition of methyl mercaptan to acrolein.[7] This reaction is typically catalyzed by a base.

Methyl Mercaptan

(CH3SH) Base Catalyst

3-(Methylthio)propanal

’//> (CH3SCH2CH2CHO)
Acrolein

(CH2=CHCHO)

Click to download full resolution via product page

Caption: Synthesis of 3-(methylthio)propanal from methyl mercaptan and acrolein.

Biological Pathway: Strecker Degradation

In biological systems and food chemistry, 3-(methylthio)propanal is a well-known product of the
Strecker degradation of methionine, an essential amino acid. This reaction occurs in the
presence of an a-dicarbonyl compound, which is often an intermediate from the Maillard
reaction between amino acids and reducing sugars.[4]
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Caption: Strecker degradation of methionine to form 3-(methylthio)propanal.

Experimental Protocols
Synthesis of 3-(Methylthio)propanal

Objective: To synthesize 3-(methylthio)propanal via the addition of methyl mercaptan to
acrolein.

Materials:
¢ Acrolein (inhibitor-free)

» Methyl mercaptan
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Triethylamine (catalyst)
Anhydrous solvent (e.g., toluene)

Reaction vessel equipped with a stirrer, dropping funnel, and condenser, under an inert
atmosphere (e.g., nitrogen).

Procedure (lllustrative):

A solution of acrolein in the anhydrous solvent is prepared in the reaction vessel and cooled
in an ice bath.

A catalytic amount of triethylamine is added to the cooled acrolein solution.

Methyl mercaptan is added dropwise to the stirred solution while maintaining the
temperature below 10 °C. The addition is highly exothermic and requires careful control.

After the addition is complete, the reaction mixture is stirred at room temperature for several
hours to ensure the reaction goes to completion.

The catalyst is neutralized or removed by washing with a dilute acid solution.

The organic layer is separated, dried over an anhydrous drying agent (e.g., MgSOa), and the
solvent is removed under reduced pressure.

The crude product is purified by vacuum distillation to yield pure 3-(methylthio)propanal.

Note: This reaction involves highly toxic, volatile, and flammable reagents. It must be

performed in a well-ventilated fume hood with appropriate personal protective equipment.

Safety and Handling

3-(methylthio)propanal is a hazardous substance that requires careful handling.

Hazards: Toxic if inhaled or in contact with skin, and harmful if swallowed.[10] It causes
serious eye damage, skin irritation, and may lead to an allergic skin reaction.[10][11] It is
also classified as a combustible liquid.
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» Personal Protective Equipment (PPE): Wear safety goggles with side shields, chemical-
resistant gloves (e.g., PVC), and a lab coat.[10] All handling should occur in a chemical fume
hood to avoid inhalation of vapors.[10][12]

o Storage: Store in a cool, dry, and well-ventilated area between 2-8°C.[5] The compound is
sensitive to air and heat and should be stored under an inert gas atmosphere. Keep
containers tightly closed and away from sources of ignition and incompatible materials like
strong oxidizing agents and bases.[12]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations. Avoid release to the environment as it
is very toxic to aquatic life.

Applications and Biological Role

o Flavor and Fragrance: It is used as a flavoring agent to impart savory, meat-like notes in
processed foods, particularly potato-based snacks.[2][4][8]

o Chemical Intermediate: It is a key precursor in the large-scale industrial synthesis of
methionine and 2-hydroxy-4-(methylthio)butyric acid (MHA), which are vital additives for
animal feed.[7]

e Research Applications: The compound serves as a reactant in various organic synthesis
reactions, including oxidative couplings and intermolecular alkyne hydroacylations.[5][13]

 Biological Activity: It has been identified as a prostaglandin antagonist.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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